Cas no 1183395-18-7 (5-Bromo-2-(butan-2-yloxy)aniline)

• Product Name: 5-Bromo-2-(butan-2-yloxy)aniline
• CAS No: 1183395-18-7
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 5716062
• PubChem ID: 54853384
• Update Time: 2025-05-25

5-Bromo-2-(butan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1295944
• CS-0283650
• 5-bromo-2-(butan-2-yloxy)aniline
• 1183395-18-7
• 5-Bromo-2-(sec-butoxy)aniline
• Benzenamine, 5-bromo-2-(1-methylpropoxy)-
• 5-Bromo-2-(butan-2-yloxy)aniline

• Inchi： 1S/C10H14BrNO/c1-3-7(2)13-10-5-4-8(11)6-9(10)12/h4-7H,3,12H2,1-2H3
• InChI Key： VJUCRLSDWXCLMM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)OC(C)CC

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 311.5±22.0 °C(Predicted)
• pka: 3.67±0.10(Predicted)

Additional information on 5-Bromo-2-(butan-2-yloxy)aniline

Comprehensive Overview of 5-Bromo-2-(butan-2-yloxy)aniline (CAS No. 1183395-18-7): Properties, Applications, and Industry Insights

The chemical compound 5-Bromo-2-(butan-2-yloxy)aniline (CAS No. 1183395-18-7) is a specialized aromatic amine derivative with a unique molecular structure. This brominated aniline derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex organic synthesis. The presence of both bromo and alkoxy substituents on the aromatic ring makes it particularly valuable for cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations.

Recent trends in AI-assisted drug discovery have highlighted the importance of functionalized anilines like 5-Bromo-2-(butan-2-yloxy)aniline. Computational chemistry platforms often index such compounds when researchers query about "halogenated aromatic amines" or "ether-linked aniline derivatives". The compound's butan-2-yloxy group contributes to enhanced lipophilicity, a property increasingly searched in relation to bioavailability optimization in medicinal chemistry.

From a synthetic chemistry perspective, 1183395-18-7 serves as a precursor for various heterocyclic compounds, answering frequent search queries about "bromoaniline applications in indole synthesis". Its electron-rich aromatic system makes it suitable for electrophilic aromatic substitution reactions, while the bromine atom offers a handle for metal-halogen exchange reactions - topics consistently trending in organic chemistry forums.

The compound's structural features have shown promise in addressing current industry challenges related to molecular diversity in drug discovery programs. Pharmaceutical researchers often search for "aniline derivatives with improved metabolic stability", where the butoxy substitution pattern of 5-Bromo-2-(butan-2-yloxy)aniline provides potential solutions. This aligns with growing interest in structure-activity relationship (SAR) studies of aromatic compounds.

In material science applications, the CAS 1183395-18-7 compound has been explored for its potential in organic electronic materials, particularly in response to searches about "aniline-based semiconductors". The bromo substituent allows for further functionalization through Sonogashira coupling or Suzuki-Miyaura reactions, techniques frequently discussed in nanotechnology research circles.

Analytical chemists have shown increasing interest in chromatographic behavior of compounds like 5-Bromo-2-(butan-2-yloxy)aniline, as evidenced by search trends for "HPLC analysis of brominated aromatics". The compound's UV absorption characteristics make it detectable at low concentrations, addressing common laboratory queries about "trace analysis of functionalized anilines".

Environmental considerations have led to searches about "biodegradation of alkoxy-anilines", where studies on 1183395-18-7 contribute to understanding structure-biodegradability relationships. The branched butoxy group presents an interesting case study for researchers investigating microbial degradation pathways of aromatic ethers.

From a regulatory perspective, the compound's physicochemical properties (including logP and water solubility) generate significant search traffic from professionals needing "QSAR parameter data for substituted anilines". These properties are crucial for environmental fate modeling, a growing area of interest in green chemistry initiatives.

The synthesis of 5-Bromo-2-(butan-2-yloxy)aniline typically involves nucleophilic aromatic substitution reactions, answering frequent search queries about "etherification of bromoanilines". Process chemists often look for optimization strategies regarding "selective alkoxylation of haloaromatics", where this compound serves as a model system.

In the context of patent literature, CAS 1183395-18-7 appears in several applications related to specialty chemicals, generating search interest in "novel aniline derivatives in intellectual property". This reflects the compound's potential in developing proprietary chemical entities with commercial value.

Recent advances in automated synthesis platforms have increased searches for "handling protocols for air-sensitive amines", where 5-Bromo-2-(butan-2-yloxy)aniline serves as a representative example. The compound's storage stability under various conditions is another frequently researched aspect in industrial settings.

Spectroscopic characterization of 1183395-18-7, particularly its NMR fingerprint, generates consistent search traffic from analytical laboratories. Queries about "13C NMR of bromo-alkoxy benzenes" often reference this compound's characteristic spectral features in educational and research contexts.

The compound's role in multistep synthesis continues to attract attention, with particular interest in its use as a precursor for complex nitrogen heterocycles. This addresses common search patterns about "strategies for polyfunctional aromatic building blocks" in modern synthetic methodology.